1-Ethyl-2-propylcyclohexane
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Overview
Description
1-ethyl-2-propylcyclohexane is a cycloalkane that is cyclohexane substituted by an ethyl and a propyl group at positions 1 and 2 respectively. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from a hydride of a cyclohexane.
This compound belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). This compound can be biosynthesized from cyclohexane.
Scientific Research Applications
Enantioselective Synthesis and Applications
1-Ethyl-2-propylcyclohexane has been a subject of interest in the context of enantioselective synthesis. The potent attractant for the Mediterranean fruit fly, Ethyl (1R, 2R, 5R)-5-iodo-2-methylcyclohexane-1-carboxylate, was stereoselectively synthesized involving an asymmetric Diels–Alder reaction and iodolactonization, indicating the potential of cyclohexane derivatives in the synthesis of biologically active compounds (Raw & Jang, 2000).
Oxidation Studies and Kinetic Modeling
The oxidation of n-propylcyclohexane, a compound structurally similar to this compound, has been extensively studied. This research provides insights into the oxidation mechanisms of cyclohexane derivatives, outlining the formation of various intermediates and products, which is crucial for understanding the combustion and degradation behaviors of such compounds (Ristori et al., 2001).
Catalytic Applications
The copper-catalyzed coupling reactions employing ethyl 2-oxocyclohexanecarboxylate, a derivative of cyclohexane, highlight the utility of such compounds in facilitating a variety of products in catalytic reactions. This showcases the potential of cyclohexane derivatives like this compound in contributing to efficient and versatile catalysis processes (Lv & Bao, 2007).
Ethylene Copolymerization
This compound could potentially influence polymer chemistry, as evidenced by the copolymerization studies of similar compounds. For instance, the copolymerization of 4-methylcyclohexene with ethene, explored by various catalysts, indicates the reactivity and potential applications of cyclohexane derivatives in the field of polymers and material science (Harakawa et al., 2018).
Properties
Molecular Formula |
C11H22 |
---|---|
Molecular Weight |
154.29 g/mol |
IUPAC Name |
1-ethyl-2-propylcyclohexane |
InChI |
InChI=1S/C11H22/c1-3-7-11-9-6-5-8-10(11)4-2/h10-11H,3-9H2,1-2H3 |
InChI Key |
NNNKGLVDUYFBHS-UHFFFAOYSA-N |
SMILES |
CCCC1CCCCC1CC |
Canonical SMILES |
CCCC1CCCCC1CC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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